N,N,3,4-tetramethylbenzenesulfonamide

• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.3 g/mol
• IUPAC Name: N,N,3,4-tetramethylbenzenesulfonamide
• InChI: InChI=1S/C10H15NO2S/c1-8-5-6-10(7-9(8)2)14(12,13)11(3)4/h5-7H,1-4H3
• InChI Key: KWSRCUPBRQBEMJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N(C)C)C

Description

N,N,3,4-tetramethylbenzenesulfonamide, also known as TMB, is a sulfonamide compound that has gained significant attention in the scientific community due to its diverse applications in various fields. TMB is a white crystalline powder that is soluble in polar solvents such as water and ethanol. This compound has been extensively studied for its unique chemical and physical properties, which make it an excellent candidate for various research applications.

Mechanism of Action

N,N,3,4-tetramethylbenzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance and ion transport. N,N,3,4-tetramethylbenzenesulfonamide binds to the active site of carbonic anhydrase, preventing the substrate from binding and inhibiting the enzyme's activity. This mechanism of action has been extensively studied and has led to the development of N,N,3,4-tetramethylbenzenesulfonamide-based inhibitors for the treatment of various diseases.
Biochemical and Physiological Effects
N,N,3,4-tetramethylbenzenesulfonamide has been shown to have various biochemical and physiological effects. Studies have shown that N,N,3,4-tetramethylbenzenesulfonamide can reduce the production of reactive oxygen species and prevent oxidative damage to cells. N,N,3,4-tetramethylbenzenesulfonamide has also been shown to have anti-inflammatory properties, which can be attributed to its ability to inhibit the activity of carbonic anhydrase enzymes.

Advantages and Limitations for Lab Experiments

N,N,3,4-tetramethylbenzenesulfonamide has several advantages when used in laboratory experiments. It is a stable compound that can be easily synthesized and purified. N,N,3,4-tetramethylbenzenesulfonamide is also highly soluble in polar solvents, which makes it easy to dissolve in reaction mixtures. However, N,N,3,4-tetramethylbenzenesulfonamide has some limitations when used in laboratory experiments. It has a relatively low molar absorptivity, which can make it difficult to detect in low concentrations. Additionally, N,N,3,4-tetramethylbenzenesulfonamide can be sensitive to pH changes, which can affect its stability and reactivity.

Future Directions

There are several future directions for the use of N,N,3,4-tetramethylbenzenesulfonamide in scientific research. One potential application is in the development of N,N,3,4-tetramethylbenzenesulfonamide-based inhibitors for the treatment of diseases such as cancer and inflammation. Additionally, N,N,3,4-tetramethylbenzenesulfonamide can be used as a reagent for the analysis of amino acids and peptides in complex biological samples. Future research can also focus on optimizing the synthesis of N,N,3,4-tetramethylbenzenesulfonamide and improving its stability and reactivity in various reaction conditions.
Conclusion
In conclusion, N,N,3,4-tetramethylbenzenesulfonamide is a versatile compound that has numerous applications in scientific research. Its unique properties make it an excellent candidate for various research applications, including the analysis of amino acids and peptides and the development of N,N,3,4-tetramethylbenzenesulfonamide-based inhibitors for the treatment of various diseases. N,N,3,4-tetramethylbenzenesulfonamide has several advantages when used in laboratory experiments, but it also has some limitations that need to be considered. Overall, N,N,3,4-tetramethylbenzenesulfonamide has significant potential for future research and development in various fields.

Synthesis Methods

N,N,3,4-tetramethylbenzenesulfonamide can be synthesized through a simple and efficient process that involves the reaction of toluene with chlorosulfonic acid, followed by the addition of ammonia. The resulting product is then purified through recrystallization to obtain pure N,N,3,4-tetramethylbenzenesulfonamide. This method is widely used in laboratories and has been optimized for large-scale production.

Scientific Research Applications

N,N,3,4-tetramethylbenzenesulfonamide has been extensively used in scientific research due to its unique properties. One of the primary applications of N,N,3,4-tetramethylbenzenesulfonamide is as a reagent for the determination of primary amines. N,N,3,4-tetramethylbenzenesulfonamide reacts with primary amines to form a colored product, which can be quantified using spectrophotometry. This method has been widely used in the analysis of amino acids and peptides.